Cas no 1049341-76-5 (N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide)

• Product Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide
• CAS No: 1049341-76-5
• MF: C₂₀H₂₂F₃N₃O
• MW: 377.403395175934
• CID: 5820123
• PubChem ID: 42266155
• Update Time: 2025-06-11

N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide
• VU0639888-1
• N-(2-(4-phenylpiperazin-1-yl)ethyl)-4-(trifluoromethyl)benzamide
• F5264-0033
• AKOS024504081
• 1049341-76-5

• Inchi： 1S/C20H22F3N3O/c21-20(22,23)17-8-6-16(7-9-17)19(27)24-10-11-25-12-14-26(15-13-25)18-4-2-1-3-5-18/h1-9H,10-15H2,(H,24,27)
• InChI Key： RBLXIWZWQOLXOD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NCCN1CCN(C2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 377.17149682g/mol
• Monoisotopic Mass: 377.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.6Ų

Additional information on N-[2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide

Introduction to N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide and Its Significance in Modern Medicinal Chemistry

N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide, with the CAS number 1049341-76-5, represents a compound of considerable interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The presence of both 4-phenylpiperazine and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modification and biological evaluation.

The 4-phenylpiperazine moiety is a well-known pharmacophore in drug discovery, frequently found in compounds with central nervous system (CNS) activity. Its structural motif is associated with interactions that modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This feature makes it a promising candidate for the development of drugs targeting neurological disorders such as depression, schizophrenia, and anxiety. The benzamide group, on the other hand, contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

The trifluoromethyl group is another key structural element that significantly influences the compound's pharmacokinetic profile. This substituent enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate receptor binding affinity and metabolic stability, making it a popular choice in medicinal chemistry for optimizing drug-like properties.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide has been investigated as a potential lead compound due to its structural features that align with known pharmacophores responsible for CNS activity. Preclinical studies have demonstrated its efficacy in models of depression and anxiety, suggesting that it may interact with neurotransmitter receptors in a manner similar to established therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-phenylpiperazine moiety typically involves nucleophilic substitution or condensation reactions, while the attachment of the trifluoromethyl group can be achieved through halogenation followed by metal-catalyzed cross-coupling reactions. Advanced synthetic techniques such as flow chemistry have been employed to optimize these processes, improving scalability and reproducibility.

The pharmacological evaluation of N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide has revealed several interesting findings. In vitro studies have shown that it exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in mood regulation and cognitive function. Additionally, preliminary animal studies have indicated anxiolytic effects comparable to those of reference compounds like buspirone.

The compound's potential therapeutic applications extend beyond CNS disorders. Its structural framework suggests that it may also interact with other biological targets involved in pain perception, inflammation, and immune response. This broadens its scope for further investigation into conditions such as chronic pain syndromes and autoimmune diseases.

The development of novel drug candidates like N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide relies heavily on advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly assess the binding affinity and selectivity of compounds against various biological targets, streamlining the drug discovery process. Furthermore, molecular modeling techniques help predict how modifications to the core structure may enhance pharmacological activity or reduce side effects.

In conclusion, N-[2-(4-phenylpiperazin-1-ylethyl)]-4-(trifluoromethyl)benzamide is a compound with significant potential in modern medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders. Ongoing research continues to explore its pharmacological properties and synthetic pathways, paving the way for new treatments that could improve patient outcomes.